Cas no 2221812-27-5 (2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane)
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane Chemical and Physical Properties
Names and Identifiers
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- 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane
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- MDL: MFCD31619418
- Inchi: 1S/C10H11FO3/c1-12-9-5-7(4-8(11)6-9)10-13-2-3-14-10/h4-6,10H,2-3H2,1H3
- InChI Key: ZIICZXFHNDQTCH-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1OCCO1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 182
- XLogP3: 1.4
- Topological Polar Surface Area: 27.7
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB559204-5 g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane; . |
2221812-27-5 | 5g |
€284.00 | 2023-07-11 | ||
| abcr | AB559204-10 g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane; . |
2221812-27-5 | 10g |
€459.00 | 2023-07-11 | ||
| abcr | AB559204-5g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane; . |
2221812-27-5 | 5g |
€467.50 | 2025-02-18 | ||
| abcr | AB559204-10g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane; . |
2221812-27-5 | 10g |
€756.50 | 2025-02-18 | ||
| Aaron | AR01K7NI-5g |
2-(3-fluoro-5-methoxyphenyl)-1,3-dioxolane |
2221812-27-5 | 95% | 5g |
$415.00 | 2025-02-12 | |
| Aaron | AR01K7NI-10g |
2-(3-fluoro-5-methoxyphenyl)-1,3-dioxolane |
2221812-27-5 | 95% | 10g |
$706.00 | 2025-02-12 | |
| abcr | AB559204-1g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane; . |
2221812-27-5 | 1g |
€168.40 | 2025-02-18 | ||
| abcr | AB559204-25g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane; . |
2221812-27-5 | 25g |
€1434.90 | 2025-02-18 | ||
| Ambeed | A1655820-5g |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane |
2221812-27-5 | 98% | 5g |
$388.0 | 2024-04-21 |
2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane
Recent Advances in the Study of 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane (CAS: 2221812-27-5)
The compound 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane (CAS: 2221812-27-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This dioxolane derivative, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a compound worth closer examination in the context of drug discovery and development.
Recent synthetic approaches to 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane have demonstrated improved yields and purity compared to earlier methods. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized three-step synthesis starting from 3-fluoro-5-methoxybenzaldehyde, achieving an overall yield of 78% with excellent purity (>99%). The improved synthetic route has facilitated larger-scale production for preclinical studies, addressing previous limitations in material availability.
Pharmacological investigations have revealed that 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane exhibits selective modulation of certain neurotransmitter receptors. Preliminary in vitro studies indicate potent activity at serotonin receptors (particularly 5-HT2A and 5-HT2C subtypes), with IC50 values in the low micromolar range. This receptor profile suggests potential applications in central nervous system disorders, though further characterization is needed to fully understand its pharmacological effects.
Structural-activity relationship (SAR) studies comparing 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane with related compounds have provided valuable insights into its molecular interactions. The fluorine substitution at the 3-position appears crucial for receptor binding affinity, while the dioxolane ring contributes to metabolic stability. These findings, published in a 2024 Bioorganic & Medicinal Chemistry paper, have guided the design of second-generation analogs with improved properties.
Recent pharmacokinetic studies in rodent models demonstrate favorable absorption and distribution characteristics for 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane. The compound shows good oral bioavailability (approximately 65%) and crosses the blood-brain barrier efficiently, with brain-to-plasma ratios exceeding 3:1 at peak concentrations. These properties, combined with a half-life of approximately 4 hours in rats, suggest potential for once- or twice-daily dosing in therapeutic applications.
Ongoing research is exploring the therapeutic potential of 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane in various disease models. Early results from a collaborative study between academic and industry researchers indicate promising effects in animal models of depression and anxiety, with efficacy comparable to current standard treatments but with a potentially improved side effect profile. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review.
From a safety perspective, preliminary toxicology studies have shown that 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane has a favorable therapeutic index in animal models. Acute toxicity studies in rodents revealed no significant adverse effects at doses up to 100 mg/kg, while therapeutic effects were observed at doses as low as 5 mg/kg. Chronic toxicity studies are currently underway to further evaluate its safety profile.
The development of 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane represents an interesting case study in fluorinated drug design. The strategic incorporation of fluorine has been shown to enhance both the compound's biological activity and metabolic stability, while the dioxolane moiety protects the ketone functionality from rapid metabolism. These design features may serve as valuable lessons for future medicinal chemistry efforts in related therapeutic areas.
Looking forward, research on 2-(3-Fluoro-5-methoxyphenyl)-1,3-dioxolane is expected to progress along several fronts. Current efforts include the development of radiolabeled versions for receptor binding studies, the synthesis of deuterated analogs to improve metabolic stability, and the exploration of prodrug strategies to further enhance bioavailability. These developments position this compound as a promising candidate for further preclinical and potentially clinical investigation.
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